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Compound of Interest

Compound Name: 1-Cyclohexyl-1-propyne

Cat. No.: B092478

An In-depth Technical Guide to 1-Cyclohexyl-1-propyne (CAS 18736-95-3)

This guide provides a comprehensive overview of the chemical and physical properties,
suppliers, and synthetic applications of 1-Cyclohexyl-1-propyne, a valuable reagent for
researchers, scientists, and professionals in drug development and organic synthesis.

Compound Identity and Structure

1-Cyclohexyl-1-propyne is an organic compound featuring a cyclohexyl group attached to a
propyne chain.[1][2][3][4] Its structure is a key determinant of its reactivity, particularly the
carbon-carbon triple bond which serves as a functional handle for a variety of chemical
transformations.[1]

Fig. 1: Chemical structure of 1-Cyclohexyl-1-propyne.

Physicochemical Properties

The properties of 1-Cyclohexyl-1-propyne are summarized in the table below. It is a colorless
liquid at room temperature and is utilized in various organic synthesis applications.[3]
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Property Value Source(s)

CAS Number 18736-95-3 [LI210314151e1r71r8el

Molecular Formula CoH1a [L1121131141161181

Molecular Weight 122.21 g/mol [L121131141161181

IUPAC Name prop-1-ynylcyclohexane [6]
(1-propynyl)cyclohexane, 1-

Synonyms cyclohexyl-2-methylacetylene, [31[41[9]
1-Propynylcyclohexane

Density 0.85 - 0.851 g/cm3 [3114119]

N _ 162-164 °C; 170.8 °C at 760

Boiling Point [31141[9]
mmHg

Flash Point 452 °C [3114]
IWDWSCMNLSLHKQ-

InChl Key [1][6]
UHFFFAOYSA-N

SMILES CC#CcC1cccceel [5]

LogP 2.59 [31[4]

Suppliers

1-Cyclohexyl-1-propyne is available from several chemical suppliers as a research chemical.

[1] Purity is typically around 95%.[1] Below is a list of some suppliers.
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Supplier Location
BenchChem [1]

GFS Chemicals United States
ChemSampCao, Inc. United States
Pfaltz & Bauer, Inc. United States
HONEST JOY HOLDINGS LIMITED United States

3B Pharmachem (Wuhan) International Co.,Ltd. China

Amadis Chemical Company Limited

Applications in Organic Synthesis

1-Cyclohexyl-1-propyne is a versatile building block in organic chemistry, primarily due to the
reactivity of its internal alkyne group.[1] It participates in a range of reactions, making it a
valuable precursor for more complex molecules.[3]

Key reactions include:

o Palladium-Catalyzed Coupling Reactions: The compound is suitable for Sonogashira
coupling reactions, which form carbon-carbon bonds between terminal alkynes and aryl or
vinyl halides.[10][11] This reaction is fundamental in the synthesis of complex organic
molecules, including pharmaceuticals and natural products.[11]

o Cycloaddition and Cycloisomerization: As an internal alkyne, it can undergo cycloaddition
reactions to construct cyclic and polycyclic structures, often catalyzed by transition metals.[1]

o Addition Reactions: The alkyne's triple bond can undergo various addition reactions, such as
hydroboration-oxidation to form alcohols, and halogenation to yield vinyl halides.[1] The
electron-donating nature of the cyclohexyl group influences the electrophilicity of the triple
bond.[1]

While direct research on the biological activity of 1-Cyclohexyl-1-propyne is limited,
derivatives of cyclohexane are of significant interest in medicinal chemistry for their potential as
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antimicrobial and anticancer agents.[12][13][14]

Experimental Protocols
Representative Protocol: Sonogashira Cross-Coupling

The following is a representative experimental protocol for a Sonogashira cross-coupling
reaction using an aryl iodide and an alkyne, which can be adapted for 1-Cyclohexyl-1-
propyne. This reaction is typically performed under anhydrous and anaerobic conditions.[10]

Materials:

Aryl iodide (1.0 eq)

1-Cyclohexyl-1-propyne (1.2 eq)

Bis(triphenylphosphine)palladium(ll) dichloride (Pd(PPhs)2Clz) (0.02 eq)

Copper(l) iodide (Cul) (0.04 eq)

Triethylamine (TEA) (solvent)

Nitrogen or Argon gas supply

Standard glassware for anhydrous reactions (e.g., Schlenk flask)

Procedure:

A Schlenk flask is charged with the aryl iodide, bis(triphenylphosphine)palladium(ll)
dichloride, and copper(l) iodide.

e The flask is evacuated and backfilled with an inert gas (e.g., nitrogen) three times to ensure
an anaerobic environment.

e Anhydrous triethylamine is added via syringe, followed by the addition of 1-Cyclohexyl-1-
propyne.

e The reaction mixture is stirred at room temperature. The progress of the reaction is
monitored by thin-layer chromatography (TLC).[15]
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» Upon completion, the reaction mixture is diluted with a suitable organic solvent (e.qg., ethyl
acetate) and quenched with a dilute acid solution (e.g., 2 M HCI) or water.[15]

e The organic layer is separated, washed with brine, dried over anhydrous magnesium sulfate,
and the solvent is removed under reduced pressure.

e The crude product is then purified, typically by flash column chromatography on silica gel, to
yield the desired disubstituted alkyne.[15]

Fig. 2: General workflow for a Sonogashira coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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